(4-Benzylpiperidin-1-yl)-(2,3-dihydro-1,4-dioxin-5-yl)methanone

• IUPAC Name: (4-benzylpiperidin-1-yl)-(2,3-dihydro-1,4-dioxin-5-yl)methanone
• InChI: InChI=1S/C17H21NO3/c19-17(16-13-20-10-11-21-16)18-8-6-15(7-9-18)12-14-4-2-1-3-5-14/h1-5,13,15H,6-12H2
• InChI Key: QCQOUNMRYRJXQL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)C(=O)C3=COCCO3
• Molecular Formula: C17H21NO3
• Molecular Weight: 287.35 g/mol

Description

(4-Benzylpiperidin-1-yl)-(2,3-dihydro-1,4-dioxin-5-yl)methanone is a synthetic compound that belongs to the class of designer drugs known as cathinones. It is also known by its street name, benzylpiperazine (BZP). BZP has been used as a recreational drug due to its stimulant properties. However,

Mechanism of Action

(4-Benzylpiperidin-1-yl)-(2,3-dihydro-1,4-dioxin-5-yl)methanone acts as a central nervous system stimulant by increasing the release of neurotransmitters such as dopamine, serotonin, and norepinephrine. This leads to an increase in alertness, energy, and euphoria.
Biochemical and Physiological Effects:
(4-Benzylpiperidin-1-yl)-(2,3-dihydro-1,4-dioxin-5-yl)methanone has been shown to increase heart rate, blood pressure, and body temperature. It can also cause insomnia, anxiety, and agitation. Long-term use of (4-Benzylpiperidin-1-yl)-(2,3-dihydro-1,4-dioxin-5-yl)methanone has been associated with liver and kidney damage.

Advantages and Limitations for Lab Experiments

(4-Benzylpiperidin-1-yl)-(2,3-dihydro-1,4-dioxin-5-yl)methanone has been used in animal studies to investigate its effects on the brain and behavior. Its stimulant properties make it useful for studying the neurochemistry of addiction and mood disorders. However, its potential for abuse and toxicity limits its use in human research.

Future Directions

1. Further research is needed to determine the long-term effects of (4-Benzylpiperidin-1-yl)-(2,3-dihydro-1,4-dioxin-5-yl)methanone on the brain and body.
2. Investigate the potential use of (4-Benzylpiperidin-1-yl)-(2,3-dihydro-1,4-dioxin-5-yl)methanone as a treatment for drug addiction.
3. Study the effects of (4-Benzylpiperidin-1-yl)-(2,3-dihydro-1,4-dioxin-5-yl)methanone on cognitive function and memory.
4. Develop safer and more effective derivatives of (4-Benzylpiperidin-1-yl)-(2,3-dihydro-1,4-dioxin-5-yl)methanone for medical use.
In conclusion, (4-Benzylpiperidin-1-yl)-(2,3-dihydro-1,4-dioxin-5-yl)methanone, also known as (4-Benzylpiperidin-1-yl)-(2,3-dihydro-1,4-dioxin-5-yl)methanone, is a synthetic compound that has been studied for its potential use in treating certain medical conditions and as a cognitive enhancer. Its mechanism of action involves increasing the release of neurotransmitters in the brain. (4-Benzylpiperidin-1-yl)-(2,3-dihydro-1,4-dioxin-5-yl)methanone has been shown to have both advantages and limitations for lab experiments, and further research is needed to determine its long-term effects and potential medical applications.

Synthesis Methods

(4-Benzylpiperidin-1-yl)-(2,3-dihydro-1,4-dioxin-5-yl)methanone can be synthesized by the reaction of benzyl chloride with piperidine in the presence of a base such as sodium hydroxide. The resulting benzylpiperidine intermediate can then be reacted with 2,3-dihydro-1,4-dioxin-5-ylmethanone to produce (4-Benzylpiperidin-1-yl)-(2,3-dihydro-1,4-dioxin-5-yl)methanone.

Scientific Research Applications

(4-Benzylpiperidin-1-yl)-(2,3-dihydro-1,4-dioxin-5-yl)methanone has been studied for its potential use in treating certain medical conditions, such as depression and attention deficit hyperactivity disorder (ADHD). Research has also been conducted on its use as a cognitive enhancer and its potential as a treatment for drug addiction.